3-Methyl-1-((methylthio)carbonothioyl)-1H-imidazol-3-ium iodide

• IUPAC Name: methyl 3-methylimidazol-3-ium-1-carbodithioate;iodide
• InChI: InChI=1S/C6H9N2S2.HI/c1-7-3-4-8(5-7)6(9)10-2;/h3-5H,1-2H3;1H/q+1;/p-1
• InChI Key: WODRHLDYGNXJHT-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CN(C=C1)C(=S)SC.[I-]
• Molecular Formula: C6H9IN2S2
• Molecular Weight: 300.2 g/mol
• CAS No.: 262350-35-6

Description

3-Methyl-1-((methylthio)carbonothioyl)-1H-imidazol-3-ium iodide is a useful research compound. Its molecular formula is C6H9IN2S2 and its molecular weight is 300.18. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Chemical Reactions

• Trinuclear palladium(ii) complexes with chalcogenated N-heterocyclic carbenes derived from similar imidazolium iodide compounds have been developed. These complexes exhibit efficient catalytic activity for selective nitrile-primary amide interconversion and Sonogashira coupling, showcasing the potential of imidazolium derivatives in facilitating various chemical transformations (Dubey, Gupta, & Singh, 2017).

Ionic Conductivity and Electrochemistry

• Studies on 1-methyl-3-propylimidazolium iodide ionic liquid with added iodine have highlighted the formation of polyiodides that enhance ionic conductivity. This illustrates the role of imidazolium iodides in developing high-performance electrolytes for various applications, including energy storage and conversion devices (Jerman et al., 2008).

Anticorrosive Properties

• The incorporation of imidazolium iodide derivatives as additives in the electrodeposition of Ni-Co alloys has been shown to significantly improve their corrosion resistance in saline environments. This application underscores the potential of these compounds in enhancing the durability and performance of metallic coatings (Omar et al., 2020).

Dye-Sensitized Solar Cells (DSSCs)

• Imidazolium iodides have been used as electrolytes in dye-sensitized solar cells, contributing to the development of efficient and stable energy-harvesting devices. Their role in facilitating electron transport and reducing interfacial resistance is crucial for achieving high conversion efficiencies in DSSCs (Bai et al., 2013).

Liquid Crystals and Materials Science

• Research into the synthesis and mesomorphic properties of imidazolium iodides has opened new avenues for the development of advanced materials with potential applications in displays, sensors, and other technologies. The tailored structural and electronic properties of these compounds can lead to innovative material solutions (Fouchet et al., 2009).